molecular formula C₂₂H₁₈D₆N₂O₈ B1150946 4-epi-Tetracycline-d6 (approximately 50per cent pure, contains unidentified salts)

4-epi-Tetracycline-d6 (approximately 50per cent pure, contains unidentified salts)

Cat. No. B1150946
M. Wt: 450.47
InChI Key:
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Description

4-epi-Tetracycline-d6 (approximately 50per cent pure, contains unidentified salts), also known as 4-epi-Tetracycline-d6 (approximately 50per cent pure, contains unidentified salts), is a useful research compound. Its molecular formula is C₂₂H₁₈D₆N₂O₈ and its molecular weight is 450.47. The purity is usually 95%.
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properties

Product Name

4-epi-Tetracycline-d6 (approximately 50per cent pure, contains unidentified salts)

Molecular Formula

C₂₂H₁₈D₆N₂O₈

Molecular Weight

450.47

synonyms

(4R,4aS,5aS,6S,12aS)-4-(Dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-2-naphthacenecarboxamide-d6;  Quatrimycin-d6;  [4R-(4α,4aβ,5aβ,6α,12aβ)]-4-(Dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a

Origin of Product

United States

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